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Compound of Interest

Compound Name: AnTPP

Cat. No.: B1216981 Get Quote

It is critical to note that the substance "AnTPP" is likely a typographical error for "ANPP," which

stands for 4-Anilino-N-phenethylpiperidine. ANPP is a precursor for the synthesis of fentanyl

and its analogs and is regulated as a DEA Schedule II controlled substance in the United

States.[1][2][3][4] This guide provides essential safety and logistical information for the proper

disposal of ANPP, ensuring the safety of laboratory personnel and compliance with regulatory

requirements.

Immediate Safety and Handling Precautions
Before handling ANPP, it is imperative to consult the Safety Data Sheet (SDS). Personal

protective equipment (PPE), including a lab coat, chemical-resistant gloves, and safety

glasses, should be worn at all times. All manipulations of ANPP should be conducted in a

certified chemical fume hood to avoid inhalation of any dust or aerosols.

Quantitative Data for ANPP
The following table summarizes key quantitative data for 4-Anilino-N-phenethylpiperidine.
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Property Value Reference

Chemical Formula C₁₉H₂₄N₂ [1][5][6]

Molar Mass 280.41 g/mol [1]

CAS Number 21409-26-7 [1][5][6]

Appearance
White to off-white crystalline

solid
[7]

Solubility Soluble in organic solvents [7]

DEA Schedule II [1][2]

Disposal Procedures for ANPP
As a DEA Schedule II controlled substance, the disposal of ANPP is strictly regulated. The

primary goal is to render the substance "non-retrievable," meaning it cannot be readily isolated

or repurposed.[8][9][10] The recommended and most compliant method of disposal is through a

licensed hazardous waste disposal company.

Experimental Protocol: Preparing ANPP Waste for
Disposal
This protocol outlines the steps for preparing solid and liquid ANPP waste for collection by a

certified hazardous waste contractor.

Materials:

Waste ANPP (solid or in solution)

Appropriate hazardous waste container (clearly labeled)

Personal Protective Equipment (PPE): lab coat, safety glasses, chemical-resistant gloves

Chemical fume hood

Procedure:
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Segregation: Do not mix ANPP waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Solid Waste:

Carefully transfer any solid ANPP waste into a designated, leak-proof, and clearly labeled

hazardous waste container.

Minimize the creation of dust.

Liquid Waste:

Transfer liquid waste containing ANPP into a designated, leak-proof, and shatter-resistant

hazardous waste container.

Ensure the container is compatible with the solvent used.

Labeling:

Label the hazardous waste container with the words "Hazardous Waste."

Clearly indicate the contents, including "4-Anilino-N-phenethylpiperidine" and the solvent if

applicable.

Include the approximate concentration and quantity.

Add the appropriate hazard pictograms (e.g., toxicity).

Fill out all other information required on your institution's hazardous waste label.[2][11][12]

[13][14]

Storage:

Store the sealed and labeled waste container in a designated, secure, and well-ventilated

satellite accumulation area.

Follow all institutional and regulatory guidelines for the storage of controlled substances.
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Arranging for Disposal:

Contact your institution's EHS office to arrange for the pickup and disposal of the ANPP

waste by a licensed hazardous waste contractor.

Maintain all records of the disposal as required by the DEA and your institution.

Disposal Workflow and Decision-Making
The following diagrams illustrate the logical workflow for the proper disposal of ANPP.

Start: ANPP Waste Generated Don Appropriate PPE Assess Waste Type
(Solid or Liquid)

Package Solid Waste in
Labeled ContainerSolid

Package Liquid Waste in
Labeled Container

LiquidWork in Chemical Fume Hood Segregate ANPP Waste Store in Secure
Satellite Accumulation Area Contact EHS for Pickup Disposal by Licensed

Contractor End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of ANPP waste.

Signaling Pathway for Safe Disposal Decision-
Making
This diagram outlines the decision-making process for handling ANPP waste.
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ANPP Waste Identified

Is it a DEA Schedule II
Controlled Substance?

Follow DEA and Institutional
Regulations for Controlled Substances

Yes

Is it Hazardous Waste?

Treat as Hazardous Chemical Waste

Yes

Segregate from other waste streams

Properly Label Waste Container

Store Securely

Arrange for Licensed Disposal
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Caption: Decision-making pathway for ANPP disposal.
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Chemical Neutralization Considerations
While there are general methods for neutralizing amines, such as using weak acids, these are

not recommended for ANPP waste due to its regulatory status.[15][16][17] Any chemical

treatment of a controlled substance with the intent to dispose of it must meet the DEA's "non-

retrievable" standard, which can be difficult to achieve and verify in a laboratory setting. The

safest and most compliant approach is to not attempt chemical neutralization and to dispose of

the unaltered ANPP waste through a licensed hazardous waste disposal service.

By adhering to these procedures, researchers, scientists, and drug development professionals

can ensure the safe and compliant disposal of ANPP, protecting both themselves and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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